1-(4-fluorophenyl)-4-isobutyrylpiperazine

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C14H19FN2O/c1-11(2)14(18)17-9-7-16(8-10-17)13-5-3-12(15)4-6-13/h3-6,11H,7-10H2,1-2H3
• InChI Key: HLOFUIOHRMXBMA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)F
• Molecular Formula: C14H19FN2O
• DSSTOX Substance ID: DTXSID90355359
• Molecular Weight: 250.31 g/mol
• CAS RN: 321532-00-7, 5570-42-3

Description

1-(4-fluorophenyl)-4-isobutyrylpiperazine, commonly known as 4-FIBP, is a piperazine derivative that has been extensively studied for its potential use in scientific research. It is a psychoactive compound that has been shown to have a high affinity for the serotonin receptors in the brain.

Mechanism of Action

The mechanism of action of 4-FIBP involves its interaction with the serotonin receptors in the brain. It acts as an agonist at the 5-HT1A receptor and a partial agonist at the 5-HT2A receptor. This results in an increase in the release of serotonin in the brain, which can lead to changes in mood, perception, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-FIBP are still being studied. It has been shown to increase the release of serotonin in the brain, which can lead to changes in mood, perception, and cognition. It has also been shown to have an effect on the levels of dopamine and norepinephrine in the brain, which are neurotransmitters involved in the regulation of mood and motivation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-FIBP in lab experiments is its high affinity for the serotonin receptors in the brain. This makes it a useful tool for studying the serotonin system and its role in various physiological and pathological processes. However, one limitation is that its effects on other neurotransmitter systems in the brain are still not well understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 4-FIBP. One direction is to further investigate its effects on other neurotransmitter systems in the brain, such as the dopamine and norepinephrine systems. Another direction is to study its potential use in the treatment of psychiatric disorders such as depression and anxiety. Additionally, more research is needed to understand the long-term effects of 4-FIBP use and its potential for abuse.

Synthesis Methods

The synthesis of 4-FIBP involves the reaction of 4-fluoroaniline with isobutyryl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine to yield 4-FIBP. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

4-FIBP has been used in scientific research to study the serotonin system in the brain. It has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 4-FIBP has also been shown to have an affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of perception, cognition, and consciousness.